Cas no 87591-85-3 (4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl-
• CAS No: 87591-85-3
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 2810345
• PubChem ID: 377423
• Update Time: 2025-04-21

4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one
• SCHEMBL1661610
• CHEMBL1916506
• NSC658866
• DTXSID10327472
• AKOS024286606
• 8-Methyl-2-phenyl-pyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 8-methyl-2-phenyl-
• NSC-658866
• 87591-85-3
• NCI60_020721

• Inchi： 1S/C15H12N2O/c1-11-7-8-17-14(9-11)16-13(10-15(17)18)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： GZKULHFHGSQYTP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)N=C2C=C(C)C=CN21

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines